Cas no 2137627-52-0 (2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl)-)

• Product Name: 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl)-
• CAS No: 2137627-52-0
• MF: C₇H₆ClF₃O₂S₂
• MW: 278.699549198151
• CID: 5287288
• Update Time: 2025-07-23

2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-[5-(trifluoromethyl)thiophen-2-yl]ethane-1-sulfonyl chloride
• 1-[5-(Trifluoromethyl)thiophen-2-yl]ethanesulfonyl chloride
• 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C7H6ClF3O2S2/c1-4(15(8,12)13)5-2-3-6(14-5)7(9,10)11/h2-4H,1H3
• InChI Key： ZTDDSBWOLSLAFD-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1=CC=C(C(F)(F)F)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 2.9
• Topological Polar Surface Area: 70.8

Additional information on 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl)-

Introduction to 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 2137627-52-0, identified as 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both a thiophene ring and a sulfonyl chloride group imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl) is characterized by its molecular formula C₈H₆ClF₃NO₂S, which highlights the combination of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. The structural motif includes a thiophene core substituted with an α-methyl group at the 5-position and a trifluoromethyl group at the 5-position as well. This specific arrangement not only contributes to the compound's electronic properties but also influences its interactions with biological targets.

In recent years, sulfonamide derivatives have been extensively studied for their pharmacological properties. The sulfonyl chloride moiety is particularly noteworthy as it serves as a versatile handle for further functionalization. This reactivity has been leveraged in the synthesis of various bioactive molecules, including drugs targeting neurological disorders, infectious diseases, and cancer. The α-methyl and trifluoromethyl substituents further enhance the compound's potential by modulating its lipophilicity and metabolic stability.

One of the most compelling aspects of 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl) is its role as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel sulfonamides with enhanced binding affinity to specific biological receptors. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on enzymes such as carbonic anhydrase and dihydrofolate reductase. These enzymes are crucial targets in the treatment of conditions like glaucoma and malaria.

The trifluoromethyl group in particular has been recognized for its ability to improve pharmacokinetic profiles of drug candidates. This substituent enhances metabolic stability by resisting oxidative degradation and increases binding affinity through electrostatic interactions with biological targets. Consequently, compounds incorporating trifluoromethyl groups often exhibit improved efficacy and reduced side effects compared to their unsubstituted counterparts.

Recent advancements in computational chemistry have further illuminated the potential of 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl). Molecular modeling studies have revealed that this compound can be engineered to interact specifically with certain amino acid residues in protein targets. This level of precision is critical for designing drugs that minimize off-target effects while maximizing therapeutic benefits. Such insights have guided the development of next-generation sulfonamides with improved selectivity and potency.

The synthesis of 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl) involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the sulfonyl chloride group onto a thiophene precursor followed by functionalization at the 5-position with an α-methyl group and a trifluoromethyl group. These transformations often employ palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies to achieve high yields and purity.

The compound's versatility extends beyond pharmaceutical applications. It has been explored as a building block in materials science, particularly in the development of organic semiconductors and liquid crystals. The thiophene ring's conjugated system lends itself well to applications where electron delocalization is advantageous. Additionally, the sulfonyl chloride group provides a site for further chemical modification, enabling the creation of tailored materials with specific properties.

As research continues to uncover new applications for 2-Thiophenemethanesulfonyl chloride, α-methyl-5-(trifluoromethyl), collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical reality. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for innovative therapeutics that address unmet medical needs.

The future prospects for this compound are promising, with ongoing studies focusing on optimizing its synthetic pathways and expanding its range of applications. Innovations in green chemistry principles may also contribute to more sustainable production methods, reducing environmental impact while maintaining high standards of quality control.